Cas no 33382-57-9 (Benzene, 1-chloro-2-propoxy-)
Benzene, 1-chloro-2-propoxy- structure
Product Name:Benzene, 1-chloro-2-propoxy-
CAS No:33382-57-9
MF:C9H11ClO
MW:170.636041879654
CID:1464947
PubChem ID:13866103
Update Time:2025-04-20
Benzene, 1-chloro-2-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-propoxy-
- 1-chloro-2-propoxybenzene
- 33382-57-9
- AKOS008948136
- SCHEMBL3790085
- DTXSID00551527
-
- Inchi: 1S/C9H11ClO/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6H,2,7H2,1H3
- InChI Key: VFNGAZDNWPLBRA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OCCC
Computed Properties
- Exact Mass: 170.04993
- Monoisotopic Mass: 170.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-chloro-2-propoxy- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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